5-{[(Anilinocarbonyl)oxy]ethanimidoyl}-4-methyl-2-phenyl-1,3-thiazole

• IUPAC Name: [(E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethylideneamino] N-phenylcarbamate
• InChI: InChI=1S/C19H17N3O2S/c1-13-17(25-18(20-13)15-9-5-3-6-10-15)14(2)22-24-19(23)21-16-11-7-4-8-12-16/h3-12H,1-2H3,(H,21,23)/b22-14+
• InChI Key: CXIAZXFOOFNIDC-HYARGMPZSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=NOC(=O)NC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)/C(=N/OC(=O)NC3=CC=CC=C3)/C
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

“5-{[(Anilinocarbonyl)oxy]ethanimidoyl}-4-methyl-2-phenyl-1,3-thiazole” is a chemical compound with the molecular formula C19H17N3O2S. It has a molecular weight of 385.9 g/mol.

Molecular Structure Analysis

The compound has a complex structure that includes a thiazole ring, which is a ring structure containing one sulfur atom, one nitrogen atom, and three carbon atoms. The compound also contains an anilinocarbonyl group and an ethanimidoyl group.

Physical And Chemical Properties Analysis

This compound has a number of computed properties, including a XLogP3-AA value of 5.4, indicating its relative hydrophobicity. It has one hydrogen bond donor and five hydrogen bond acceptors. The compound has a rotatable bond count of 5. Its exact mass and monoisotopic mass are both 385.0651756 g/mol. The topological polar surface area is 91.8 Ų. It has a heavy atom count of 26.

Scientific Research Applications

Synthesis and Characterization

• Thiazole derivatives, including compounds related to 5-{[(Anilinocarbonyl)oxy]ethanimidoyl}-4-methyl-2-phenyl-1,3-thiazole, have been synthesized through various chemical reactions, demonstrating their versatility in chemical synthesis. These compounds have been characterized using analytical and spectral methods to understand their structure and properties (Çapan, Ilhan, & Dolatabadi, 1993).

Biological and Pharmacological Activities

• Thiazole compounds have shown a range of biological activities. For instance, derivatives containing thiazole or 1,3,4-thiadiazole rings have reported various pharmacological activities, especially as anticancer agents (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
• Some thiazole derivatives have demonstrated potent antimicrobial activity against a range of microorganisms, highlighting their potential in developing new antimicrobial agents (Dawood & Abu-Deif, 2013).

Antioxidant Properties

• The antioxidant activities of thiazole derivatives have been explored through QSAR-analysis, revealing that specific molecular properties like lipophilicity and dipole moment significantly influence their antioxidant capabilities (Drapak, Zimenkovsky, Perekhoda, Yeromina, Lipakova, Demchuk, & Rakhimova, 2019).

Potential in Cancer Research

• Studies have shown that certain thiazole derivatives can inhibit protein kinase, a function that could be valuable in cancer research and treatment (Sušnik, Schnürch, Mihovilovic, Mereiter, & Stanetty, 2009).

Development of Novel Compounds

• The synthesis of novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety, exhibiting potential as anticancer agents, underscores the importance of these compounds in drug discovery (Abdelhamid, Abdelall, Abdel-Riheem, & Ahmed, 2010).